2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide

• IUPAC Name: 2-[[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N,N-dimethylacetamide
• InChI: InChI=1S/C10H11N3O3S/c1-13(2)8(14)6-17-10-12-11-9(16-10)7-4-3-5-15-7/h3-5H,6H2,1-2H3
• InChI Key: PIPVKOFBFTVZNJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CSC1=NN=C(O1)C2=CC=CO2
• Molecular Formula: C10H11N3O3S
• Molecular Weight: 253.28 g/mol

Description

2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide is a heterocyclic compound that features a furan ring, an oxadiazole ring, and a sulfanyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of a hydrazide with a carbon disulfide derivative to form the oxadiazole ring, followed by the attachment of the furan ring through a nucleophilic substitution reaction .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring the purity of the final product through various purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide can undergo several types of chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid under specific conditions.

Reduction: The oxadiazole ring can be reduced to form corresponding amines.

Substitution: The sulfanyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate or hydrogen peroxide can be used as oxidizing agents.

Reduction: Lithium aluminum hydride or sodium borohydride are common reducing agents.

Substitution: Alkyl halides or acyl chlorides can be used for nucleophilic substitution reactions.

Major Products

Oxidation: Furan-2-carboxylic acid.

Reduction: Corresponding amines.

Substitution: Various alkyl or acyl derivatives.

Scientific Research Applications

2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Medicine: Investigated for its potential use in drug development due to its unique structural features.

Industry: Could be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide is not well-documented. it is believed that the compound interacts with specific molecular targets, such as enzymes or receptors, through its heterocyclic rings and sulfanyl group. These interactions can lead to the modulation of biological pathways, resulting in various pharmacological effects .

Comparison with Similar Compounds

Similar Compounds

• 5-(furan-2-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazole-1-carbothioamide
• Furan-2(5H)-one derivatives

Uniqueness

2-{[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N,N-dimethylacetamide is unique due to the presence of both furan and oxadiazole rings, which confer specific chemical reactivity and potential biological activity